2-chloro-3-fluoro-5-methanesulfonylbenzoic acid

• IUPAC Name: 2-chloro-3-fluoro-5-methylsulfonylbenzoic acid
• InChI: InChI=1S/C8H6ClFO4S/c1-15(13,14)4-2-5(8(11)12)7(9)6(10)3-4/h2-3H,1H3,(H,11,12)
• InChI Key: XKDGPNICSAKGSX-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC(=C(C(=C1)F)Cl)C(=O)O
• Molecular Formula: C8H6ClFO4S
• Molecular Weight: 252.65 g/mol
• CAS RN: 1535357-68-6

Description

2-Chloro-3-fluoro-5-methanesulfonylbenzoic acid (CFMBA) is a synthetic organic compound with a wide range of applications in the field of organic synthesis and research. It is a white crystalline solid with a molecular weight of 232.56 g/mol and a melting point of 149-151 °C. CFMBA has been widely used in the synthesis of various organic compounds, as well as in the study of biochemical and physiological processes.

Scientific Research Applications

2-chloro-3-fluoro-5-methanesulfonylbenzoic acid has been widely used in the field of organic synthesis, as a reagent for the synthesis of various organic compounds. It has also been used as a reagent in the study of biochemical and physiological processes, such as the synthesis of vitamin B12, the synthesis of fatty acids, and the synthesis of cyclic peptides. In addition, 2-chloro-3-fluoro-5-methanesulfonylbenzoic acid has been used as a catalyst in the synthesis of various drugs, such as anti-cancer drugs, anti-inflammatory drugs, and antifungal drugs.

Mechanism of Action

The mechanism of action of 2-chloro-3-fluoro-5-methanesulfonylbenzoic acid is not fully understood. However, it is believed that 2-chloro-3-fluoro-5-methanesulfonylbenzoic acid acts as an electron-rich reagent, which can react with various organic molecules to form new products. In addition, 2-chloro-3-fluoro-5-methanesulfonylbenzoic acid has been found to be an effective catalyst for the synthesis of various organic compounds, due to its ability to form strong covalent bonds with other molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-chloro-3-fluoro-5-methanesulfonylbenzoic acid have not been fully studied. However, it has been found to be an effective catalyst for the synthesis of various organic compounds, and it has been used in the study of biochemical and physiological processes, such as the synthesis of vitamin B12, the synthesis of fatty acids, and the synthesis of cyclic peptides. In addition, 2-chloro-3-fluoro-5-methanesulfonylbenzoic acid has been found to be an effective inhibitor of certain enzymes, such as the enzyme responsible for the synthesis of fatty acids.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-chloro-3-fluoro-5-methanesulfonylbenzoic acid in lab experiments is its ability to form strong covalent bonds with other molecules. This allows for the synthesis of various organic compounds in a relatively short amount of time. Additionally, 2-chloro-3-fluoro-5-methanesulfonylbenzoic acid is relatively inexpensive and easy to obtain.
However, there are some limitations to using 2-chloro-3-fluoro-5-methanesulfonylbenzoic acid in lab experiments. For example, 2-chloro-3-fluoro-5-methanesulfonylbenzoic acid is sensitive to moisture and light, and it is also highly reactive, which can lead to the formation of unwanted side products. Additionally, 2-chloro-3-fluoro-5-methanesulfonylbenzoic acid can be toxic if not handled properly.

Future Directions

Due to its wide range of applications in the field of organic synthesis and research, there are many potential future directions for the use of 2-chloro-3-fluoro-5-methanesulfonylbenzoic acid. These include the development of new synthetic pathways for the synthesis of various organic compounds, the development of new catalysts for the synthesis of drugs, and the development of new inhibitors for the synthesis of fatty acids. Additionally, 2-chloro-3-fluoro-5-methanesulfonylbenzoic acid could be used to study the biochemical and physiological effects of various compounds, and to develop new treatments for diseases. Finally, 2-chloro-3-fluoro-5-methanesulfonylbenzoic acid could be used to develop new methods for the synthesis of complex organic molecules.

Synthesis Methods

2-chloro-3-fluoro-5-methanesulfonylbenzoic acid is most commonly synthesized through a three-step reaction involving the reaction of 2-chloro-3-fluoro-5-methanesulfonylbenzoyl chloride (CFMBC) with sodium hydroxide in the presence of a catalytic amount of triethylamine. This reaction proceeds in two stages, first forming the sodium salt of 2-chloro-3-fluoro-5-methanesulfonylbenzoic acid, and then hydrolyzing the salt to form 2-chloro-3-fluoro-5-methanesulfonylbenzoic acid. The reaction can be summarized as follows:
CFMBC + NaOH → 2-chloro-3-fluoro-5-methanesulfonylbenzoic acid + NaCl
2-chloro-3-fluoro-5-methanesulfonylbenzoic acid + H2O → 2-chloro-3-fluoro-5-methanesulfonylbenzoic acid + NaOH